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Compound of Interest

Compound Name: SAR629

Cat. No.: B15579264

For Researchers, Scientists, and Drug Development Professionals

Introduction

SARG629 is a potent and covalent inhibitor of monoglyceride lipase (MGL), an enzyme that
plays a crucial role in the endocannabinoid system by degrading the endocannabinoid 2-
arachidonoylglycerol (2-AG).[1][2] It also exhibits inhibitory activity against fatty acid amide
hydrolase (FAAH).[1][2] Accurate and consistent preparation of SAR629 stock solutions is
critical for reliable experimental outcomes in preclinical research and drug development. This
document provides a detailed protocol for the preparation, storage, and handling of SAR629
stock solutions.

Chemical Properties

A summary of the key chemical properties of SAR629 is presented in the table below.

Property Value

Molecular Formula C20H19F2Ns0

Molecular Weight 383.39 g/mol [1][2]
Appearance White to off-white solid[1]
CAS Number 1221418-42-3[1]
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Caption: SAR629 inhibits MGL and FAAH, key enzymes in endocannabinoid degradation.

Experimental Protocol: Preparation of SAR629

Stock Solution

This protocol details the steps for preparing a 100 mM stock solution of SAR629 in Dimethyl

Sulfoxide (DMSO).

Materials:

SAR629 powder

Calibrated analytical balance

Sterile microcentrifuge tubes or vials

Anhydrous/low-water content Dimethyl Sulfoxide (DMSO), freshly opened

© 2025 BenchChem. All rights reserved.

217

Tech Support


https://www.benchchem.com/product/b15579264?utm_src=pdf-body-img
https://www.benchchem.com/product/b15579264?utm_src=pdf-body
https://www.benchchem.com/product/b15579264?utm_src=pdf-body
https://www.benchchem.com/product/b15579264?utm_src=pdf-body
https://www.benchchem.com/product/b15579264?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15579264?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GHE Methodological & Application

Check Availability & Pricing

Sonicator bath

Vortex mixer

Pipettes and sterile filter tips

Personal Protective Equipment (PPE): safety glasses, gloves, lab coat
Procedure:
e Pre-dissolution Preparation:

o Bring the SAR629 powder vial to room temperature before opening to prevent
condensation.

o Ensure all glassware and equipment are clean and dry.
o Perform all steps in a chemical fume hood.
» Weighing SAR629:
o Tare a sterile microcentrifuge tube on the analytical balance.

o Carefully weigh the desired amount of SAR629 powder into the tube. For example, to
prepare 1 mL of a 100 mM stock solution, weigh out 38.34 mg of SAR629.

o Dissolution:

o Add the appropriate volume of fresh DMSO to the tube containing the SAR629 powder. It
is crucial to use newly opened DMSO as it is hygroscopic, and water content can
significantly impact solubility.[1]

o Vortex the solution for 1-2 minutes to facilitate initial mixing.

o Place the tube in a sonicator bath and sonicate until the solution is clear and all solid has
dissolved.[1][2] This may take several minutes. Visually inspect the solution against a light
source to ensure complete dissolution.
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 Aliquoting and Storage:

o Once fully dissolved, aliquot the stock solution into smaller, single-use volumes in sterile
microcentrifuge tubes. This minimizes freeze-thaw cycles which can degrade the
compound.[3]

o For long-term storage, store the aliquots at -80°C, which is reported to be stable for up to
6 months.[1][2]

o For short-term storage, aliquots can be stored at -20°C for up to one month.[1][2]

Stock Solution Preparation Workflow
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Caption: Workflow for preparing SAR629 stock solution.

Quantitative Data Summary
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The following table provides volumes of DMSO required to prepare various concentrations of
SAR629 stock solutions.

Desired Molar

] Mass of SAR629 Volume of DMSO ]
Concentration Concentration
1mM 1mg 2.6083 mL 1mM
5 mM 1mg 0.5217 mL 5 mM
10 mM 1mg 0.2608 mL 10 mM
100 mM 10 mg 0.2608 mL 100 mM
Maximum Solubility 100 mg 1mL 260.83 mM[1][2]

Data adapted from MedChemExpress product information.[1][2]

Safety and Handling Precautions

o SARG629 is for research use only and has not been approved for medical applications.[2]
e Always handle the compound in a well-ventilated area, preferably a chemical fume hood.

o Wear appropriate personal protective equipment (PPE), including a lab coat, safety glasses,
and chemical-resistant gloves.[4]

¢ Avoid inhalation of the powder and contact with skin and eyes.[4]

 In case of contact, wash the affected area thoroughly with water.[5]

Consult the Safety Data Sheet (SDS) for complete safety and handling information.

By following these guidelines, researchers can ensure the accurate and safe preparation of
SARG629 stock solutions for their experimental needs.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b15579264#how-to-prepare-sar629-stock-solution]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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